Cas no 1114453-53-0 (1-(4-Bromobenzyl)-4,6-dimethylindolin-5-amine)

• Product Name: 1-(4-Bromobenzyl)-4,6-dimethylindolin-5-amine
• CAS No: 1114453-53-0
• MF: C₁₇H₁₉BrN₂
• MW: 331.250163316727
• CID: 2115823
• Update Time: 2023-08-04

1-(4-Bromobenzyl)-4,6-dimethylindolin-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(4-bromobenzyl)-4,6-dimethylindolin-5-amine
• 1-(4-Bromobenzyl)-4,6-dimethylindolin-5-amine

• Inchi： 1S/C17H19BrN2/c1-11-9-16-15(12(2)17(11)19)7-8-20(16)10-13-3-5-14(18)6-4-13/h3-6,9H,7-8,10,19H2,1-2H3
• InChI Key： DUACNXXBRBTLOS-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)CN1C2C=C(C)C(=C(C)C=2CC1)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 327
• Topological Polar Surface Area: 29.3